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Compound of Interest

Compound Name: Diphenylmethane-d2

Cat. No.: B13828878

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of
Diphenylmethane-d2 (a,a-dideuteriodiphenylmethane). Due to the limited availability of
specific experimental data for the deuterated form, this guide presents data for both
Diphenylmethane-d2 and its non-deuterated analog, Diphenylmethane, for comparative
purposes. The information is curated for researchers, scientists, and professionals in drug
development who utilize deuterated compounds in their work.

Quantitative Data Summary

The introduction of deuterium in place of hydrogen at the methylene bridge of diphenylmethane
results in a slight increase in molecular weight. This change is expected to have a minor impact
on macroscopic physical properties such as density, boiling point, and melting point. While
specific experimentally determined values for Diphenylmethane-d2 are scarce in publicly
available literature, the properties of the parent compound provide a close approximation.

Table 1: Physical Properties of Diphenylmethane-d2
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Property Value Source
Molecular Formula Ci3H10D2 [1]
Molecular Weight 170.25 g/mol [1]
CAS Number 3947-98-6 [1]

Table 2: Physical Properties of Diphenylmethane (for comparison)

Property Value Source(s)
Molecular Formula Ci3Ha12 [2][3]
Molecular Weight 168.23 g/mol [2]

Colorless to pale yellow liquid
Appearance _ _ [4]
or low melting solid

Melting Point 22-24 °C [31[4]
Boiling Point 264 °C [31[4]
Density 1.006 g/mL at 25 °C [3114]
Water Solubility 14.1 mg/L at 25 °C [2][4]

o ) Soluble in ethanol, ether,
Solubility in Organic Solvents [4]
benzene, and chloroform.

Refractive Index (n20/D) 1.577 [4]

Experimental Protocols

Detailed experimental protocols for the determination of all physical properties of
Diphenylmethane-d2 are not readily available. However, the following sections describe a
plausible synthesis and standard methods for characterizing its physical properties, adapted
from procedures for similar compounds.[5]

Synthesis and Purification of Diphenylmethane-d2
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A common method for the synthesis of deuterated diphenylmethane involves the reduction of
benzophenone with a deuterated reducing agent.

Reaction Scheme:

Benzophenone

LiAlDa4 (Lithium aluminum deuteride)

Acidic Work-up (e.g., D20, then H3O%)

Diphenylmethane-d2

Click to download full resolution via product page

Caption: Synthesis of Diphenylmethane-d2.

Procedure:

» Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser, and a nitrogen inlet is charged with benzophenone and anhydrous
tetrahydrofuran (THF).

e Reduction: The solution is cooled in an ice bath, and a solution of lithium aluminum deuteride
(LiAID4) in anhydrous THF is added dropwise.

o Reflux: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then heated to reflux for several hours to ensure complete reaction.

e Quenching and Work-up: The reaction is carefully quenched by the slow addition of D20,
followed by an aqueous acid work-up.
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o Extraction and Drying: The organic layer is separated, and the aqueous layer is extracted
with an organic solvent (e.g., diethyl ether). The combined organic extracts are washed with
brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced

pressure.

 Purification: The crude product is purified by column chromatography on silica gel or by
vacuum distillation to yield pure Diphenylmethane-d2.

Characterization Methods

Workflow for Physical Characterization:
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Caption: Experimental workflow for characterization.

o Melting Point Determination: The melting point can be determined using a standard capillary
melting point apparatus.[6] A small amount of the purified solid is packed into a capillary tube
and heated slowly. The temperature range over which the substance melts is recorded.

e Boiling Point Determination: The boiling point is determined by distillation at atmospheric
pressure. The temperature at which the liquid boils and the vapor condenses is recorded as
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the boiling point.

o Density Measurement: The density can be measured using a pycnometer. The mass of a
known volume of the liquid is determined at a specific temperature.

o Solubility Assessment: The solubility is determined by adding a small amount of the
compound to various solvents at a controlled temperature and observing its dissolution.

e Spectroscopic Analysis:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is used to confirm the
absence of protons at the methylene position and to determine the isotopic purity. 2H NMR
will show a signal corresponding to the deuterium atoms. 13C NMR provides information
about the carbon skeleton.

o Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of
Diphenylmethane-d2, which will be higher than that of the non-deuterated compound due
to the presence of two deuterium atoms.

Logical Relationships in Analysis

The determination of physical properties follows a logical progression from synthesis and
purification to instrumental analysis.
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Structural Verification

Mass Spectrometry

NMR Spectroscopy
(IH’ ZH’ 13C)

Macroscopic Properties

Initial Steps o
Solubility
Synthesis of Crude Product Purification

Boiling Point

Melting Point

Click to download full resolution via product page

Caption: Logical flow of compound analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical Characteristics of Diphenylmethane-d2: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13828878#physical-characteristics-of-
diphenylmethane-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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